Cas no 690246-36-7 (2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide)

• Product Name: 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide
• CAS No: 690246-36-7
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5418964
• PubChem ID: 2241561
• Update Time: 2025-10-17

2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z275024160
• F3394-1105
• HMS1374E20
• 2,2-dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide
• SR-01000087344-1
• SR-01000087344
• N-(5-phenyl-1,2,4-thiadiazol-3-yl)pivalamide
• AKOS000813280
• ChemDiv2_001868
• 690246-36-7
• SCHEMBL9891512
• 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide

• Inchi： 1S/C13H15N3OS/c1-13(2,3)11(17)15-12-14-10(18-16-12)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,15,16,17)
• InChI Key： KEQOEVSXPRHNSO-UHFFFAOYSA-N
• SMILES： C(NC1N=C(C2=CC=CC=C2)SN=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.09358328g/mol
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.17±0.70(Predicted)

Additional information on 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide

Comprehensive Overview of 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide (CAS No. 690246-36-7)

2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide, with the CAS number 690246-36-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenyl and propanamide groups in its structure enhances its potential applications in drug discovery and material science.

Researchers are increasingly exploring 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide due to its unique structural features, which make it a promising candidate for modulating biological pathways. Its thiadiazole ring is particularly noteworthy, as this moiety is often associated with antimicrobial, anti-inflammatory, and anticancer properties. The compound's dimethylpropanamide side chain further contributes to its stability and bioavailability, making it a subject of interest in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 690246-36-7 has surged, driven by advancements in synthetic methodologies and the need for innovative therapeutic agents. This compound’s molecular weight and solubility properties have been extensively studied to optimize its performance in various applications. Additionally, its potential role in enzyme inhibition and receptor binding has sparked discussions in academic and industrial circles.

The synthesis of 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide typically involves multi-step organic reactions, including cyclization and amidation processes. These methods are continually refined to improve yield and purity, addressing the growing need for high-quality research chemicals. The compound’s spectroscopic data, such as NMR and IR spectra, are well-documented, aiding in its identification and characterization.

From an industrial perspective, CAS 690246-36-7 is often utilized in the development of small-molecule inhibitors and biochemical probes. Its compatibility with high-throughput screening (HTS) assays makes it valuable for identifying lead compounds in drug discovery. Moreover, its structural analogs are being investigated for their potential in crop protection and pest management, aligning with the global push for sustainable agriculture.

Environmental and safety considerations are also critical when handling 2,2-Dimethyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)propanamide. While it is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, 690246-36-7 represents a versatile and scientifically significant compound with broad applicability in pharmaceutical research, agrochemical development, and material science. Its unique chemical structure and biological activity profile continue to inspire innovation across multiple disciplines. As interest in thiadiazole derivatives grows, this compound is poised to play a pivotal role in future scientific breakthroughs.